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Compound Focus: Aderbasib

CAS No.: 791828-58-5

Cat. No.: S547911

Summary of Available Data on Aderbasib

The table below consolidates the key information found in the search results regarding Aderbasib's profile

and experimental use.

Aspect Available Data Context /| Source

Molecular Inhibitor of ADAM10 and ADAM17 [1] Preclinical research in colorectal cancer
Target [2] (CRC) [1].

Mechanism of  Blocks ligand shedding from tumor Used in combination therapy in mouse
Action cells; enables target engagement by models of CRC [1].

PEPDG278D, inhibiting oncogenic
signaling [1] [2].

Tested Doses 80 mg/m?dose and 120 mg/m?/dose, Phase | clinical trial in pediatric patients
administered orally twice daily [3]. with recurrent high-grade glioma
(NCT04295759) [3].

Key PEPDG278D + Aderbasib + Preclinical study showing this combination
Combination Fluorouracil (5-FU) [1] [2]. exerted strong antitumor activity in CRC
models resistant to EGFR inhibitors [1].
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Aspect Available Data Context /| Source

Therapeutic Not yet established or reported in the The Phase | trial's primary goal is to

Window accessed literature. determine the maximum tolerated dose
(MTD) and recommended Phase Il dose
(RP2D) [3].

Experimental Protocols from Key Studies

The most detailed experimental methodology for Aderbasib comes from a 2022 preclinical study on

colorectal cancer. The workflow and rationale are summarized in the diagram below.
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Start: CRC Resistance to
EGFR Monoclonal Antibodies

l

Hypothesis: Resistance linked to
inability to downregulate EGFR

;

Test PEPDG278D
(degrades EGFR/HER?2)

block PEPDG278D

l

Combine with Aderbasib
(inhibits ADAM10/17)
to block ligand shedding

:

Outcome: Restored target engagement
and strong tumor growth inhibition

(Observation: High-affinity EGFR ligands)

Enhanced effect

Gurther enhance with Fluorouracil (5-FUD

Click to download full resolution via product page

This study used cell lines and mouse tumor models, including cell line-derived xenografts and patient-

derived xenografts. The core protocol involved [1] [2]:

¢ Genetic and Pharmacologic Depletion: Using siRNA knockdown and drugs to deplete EGFR
and/or HER2.

¢ Biochemical Analysis: Assessing signaling proteins via methods like Western blotting to monitor
pathway inhibition.
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e Combination Treatment: Evaluating the antitumor activity of PEPDG278D and Aderbasib, both
alone and in combination with standard chemotherapy (5-FU).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s547911?utm_src=pdf-body
https://www.smolecule.com/products/s547911?utm_src=pdf-custom-synthesis
https://jeccr.biomedcentral.com/articles/10.1186/s13046-022-02389-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161494/
https://www.georgiacancerinfo.org/clinical-trials/detail/4950
https://www.smolecule.com/products/b547911#aderbasib-therapeutic-window-comparison
https://www.smolecule.com/products/b547911#aderbasib-therapeutic-window-comparison
https://www.smolecule.com/products/b547911#aderbasib-therapeutic-window-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547911?utm_src=pdf-bulk
https://www.smolecule.com/products/s547911?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s547911?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

